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Compound of Interest

Compound Name:
(S)-2-(Methylamino)propan-1-ol

hydrochloride

CAS No.: 40916-61-8

Cat. No.: B2679198

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and

Process Development Scientists[1]

Executive Summary & Chemical Identity
(S)-2-(Methylamino)propan-1-ol hydrochloride (also known as N-methyl-L-alaninol HCl) is a

pivotal chiral building block employed in the synthesis of peptidomimetics and chiral auxiliaries.

[1] While the free base is frequently cited in literature, it suffers from oxidative instability and

volatility. This guide focuses on the hydrochloride salt, providing a technical comparison that

highlights its superior stability profile and distinct spectral characteristics essential for rigorous

quality control.
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Property Detail

IUPAC Name (2S)-2-(Methylamino)propan-1-ol hydrochloride

Common Name N-Methyl-L-alaninol HCl

CAS Number 40916-61-8 (HCl salt) / 2749-11-3 (Parent base)

Molecular Formula

Molecular Weight 125.60 g/mol (Salt) / 89.14 g/mol (Base)

Physical State White to off-white crystalline solid (Hygroscopic)

Solubility

Highly soluble in

, MeOH; sparingly soluble in

, Hexanes

Spectral Characterization
The protonation of the secondary amine significantly alters the NMR topology compared to the

free base. The following data represents the hydrochloride salt analyzed in deuterium oxide (

), which is the preferred solvent to prevent ammonium proton exchange broadening often seen
in

.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy[1]

H NMR Data (400 MHz,

)
Note: Chemical shifts (

) are relative to HDO (4.79 ppm).[1] Protonation causes a downfield shift of the N-methyl and
methine signals compared to the free base.[1]
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Position Type (ppm) Multiplicity Integration Assignment

2 Methine 3.45 – 3.55 Multiplet (m) 1H

1 Methylene 3.60 – 3.85

dd

(Diastereotop

ic)

2H

N-Me Methyl 2.72 Singlet (s) 3H

3 Methyl 1.32
Doublet (d, J

= 6.8 Hz)
3H

Technical Insight: In the free base (in

), the N-Me signal typically appears upfield at ~2.35 ppm. The ~0.4 ppm downfield shift in the
salt confirms the formation of the ammonium species (

).

C NMR Data (100 MHz,

)
Carbon Type (ppm) Structural Context

C1 62.5

Primary alcohol

carbon (Deshielded by

Oxygen)

C2 58.2

Chiral center

(Deshielded by

Ammonium)

N-Me 32.8
Distinctive N-Methyl

signature

C3 13.5 Terminal methyl group
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B. Infrared (IR) Spectroscopy
The HCl salt exhibits a characteristic "ammonium band" absent in the free base.

3200–3400 cm⁻¹: Broad, strong stretch (O-H and N-H stretching overlap).

2400–2800 cm⁻¹: Multiple broad bands (Amine salt

stretching), often called the "ammonium ladder."

1050 cm⁻¹: C-O stretch (Primary alcohol).

C. Mass Spectrometry (ESI-MS)
Ionization Mode: Positive Electrospray (ESI+)[1]

Parent Ion:

m/z (Corresponds to the protonated free base

).

Key Fragment: Loss of hydroxymethyl group (

) is common in high-energy collisions.[1]

Comparative Analysis: Salt vs. Alternatives
This section objectively compares the HCl salt against its primary alternatives to justify

selection in process chemistry.

Comparison 1: HCl Salt vs. Free Base
The free base is often generated in situ, but isolation is discouraged for storage.
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Feature
(S)-2-
(Methylamino)prop
an-1-ol (Free Base)

(S)-2-
(Methylamino)prop
an-1-ol (HCl Salt)

Verdict

Physical Form
Colorless Oil / Low-

melting solid
Crystalline Solid

Salt Wins: Easier to

weigh and handle.[1]

Stability

Prone to oxidation (N-

oxide formation) and

absorbs

from air.[1]

Stable at Room Temp

(if kept dry).

Salt Wins: Long-term

storage viable.[1]

Hygroscopicity Moderate High (Deliquescent)

Base Wins: Salt

requires desiccated

storage.

NMR Clarity
Sharp peaks in

.

Broad NH/OH peaks;

requires

or DMSO.[1]

Context Dependent:

Base is better for

routine organic

checks.[1]

Comparison 2: N-Methyl vs. Non-Methylated Analog
Distinguishing the product from its precursor (L-Alaninol) is a common QC requirement.[1]

Feature
L-Alaninol
(Precursor)

N-Methyl-L-
Alaninol (Product)

Diagnostic Signal

Formula Mass Spec (+14 units)

H NMR
No Singlet in 2.0-3.0

region.[1]

Strong Singlet @ ~2.7

ppm.

The N-Me singlet is

the definitive purity

marker.[1]

Reactivity
Primary amine (can

form imines).

Secondary amine

(cannot form imines).

Chemoselectivity in

subsequent steps.[1]
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These protocols are designed to be self-validating.[1] The "Salt Formation" step acts as a

purification method, as non-basic impurities remain in the organic phase.

Protocol A: Synthesis & Purification Workflow
(Graphviz)

Start: N-Methyl-L-Alanine

Reduction
(LiAlH4 or Borane in THF)

 Reflux

Quench & Extraction
(Isolate Free Base in DCM)

 0°C

Salt Formation
(Add HCl in Dioxane/Ether)

 Anhydrous Conditions

Filtration & Drying
(Hygroscopic Precautions)

 Precipitate Forms

Final Product:
(S)-2-(Methylamino)propan-1-ol HCl

 Vacuum Dry

Click to download full resolution via product page
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Caption: Step-by-step synthetic workflow converting N-methyl-L-alanine to the target HCl salt,

emphasizing the critical salt formation step for purification.

Protocol B: Handling the Hygroscopic Salt
Objective: Obtain accurate analytical data despite water absorption.

Drying: Dry the salt in a vacuum oven at 40°C over

for 4 hours prior to analysis.

Solvent Choice: Use

for NMR.[1] If

is required, add 1 drop of

to collapse the broad ammonium/alcohol protons, sharpening the carbon backbone signals.

Reference Standard: Use an internal standard (e.g., Maleic Acid) if quantitative NMR

(qNMR) is performed to determine assay purity, as water weight can inflate the apparent

mass.

Quality Control Decision Tree
Use this logic flow to troubleshoot spectral anomalies.

Sample Analysis
(1H NMR)

Is N-Me Singlet Present?

Is N-Me Split?
Yes

Fail: L-Alaninol
(Incomplete Methylation)

No

Pass: Target CompoundSinglet

Fail: Coupling to H?
(Free base/Salt mix)

Doublet/Broad

Click to download full resolution via product page
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Caption: Diagnostic logic for verifying chemical identity and protonation state using 1H NMR

markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2679198?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2679198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

